Cas no 794515-94-9 (Methyl 8-fluoroisoquinoline-3-carboxylate)

• Product Name: Methyl 8-fluoroisoquinoline-3-carboxylate
• CAS No: 794515-94-9
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 3166708
• PubChem ID: 68551141
• Update Time: 2025-06-29

Methyl 8-fluoroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-fluoroisoquinoline-3-carboxylate
• 8-Fluoro-isoquinoline-3-carboxylic acid methyl ester
• 794515-94-9
• Methyl8-fluoroisoquinoline-3-carboxylate
• SCHEMBL3210825
• MWZAKFWUHOAVRW-UHFFFAOYSA-N

• Inchi： 1S/C11H8FNO2/c1-15-11(14)10-5-7-3-2-4-9(12)8(7)6-13-10/h2-6H,1H3
• InChI Key： MWZAKFWUHOAVRW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC(C(=O)OC)=NC=C21

Computed Properties

• Exact Mass: 205.05390666Da
• Monoisotopic Mass: 205.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 8-fluoroisoquinoline-3-carboxylate

Methyl 8-fluoroisoquinoline-3-carboxylate (CAS No. 794515-94-9): A Comprehensive Overview in Modern Chemical Biology

Methyl 8-fluoroisoquinoline-3-carboxylate (CAS No. 794515-94-9) is a fluorinated isoquinoline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, exhibits a broad spectrum of biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The introduction of a fluorine atom at the 8-position of the isoquinoline core significantly modulates its pharmacokinetic and pharmacodynamic profiles, enhancing its potential as a drug candidate.

The Methyl 8-fluoroisoquinoline-3-carboxylate molecule belongs to the class of heterocyclic compounds, which are known for their diverse biological functions and industrial applications. Isoquinolines, in particular, are a prominent group of nitrogen-containing heterocycles that have been extensively studied for their role in medicinal chemistry. The presence of a fluorine substituent at the 8-position introduces additional electronic effects, such as increased lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Methyl 8-fluoroisoquinoline-3-carboxylate, allowing researchers to explore its potential applications in various therapeutic areas. The synthesis typically involves multi-step reactions, including condensation, cyclization, and fluorination steps, which highlight the compound's synthetic complexity and elegance. These synthetic methodologies have been refined to ensure high yields and purity, making the compound accessible for further biological evaluation.

In the realm of pharmaceutical research, Methyl 8-fluoroisoquinoline-3-carboxylate has shown promise as an intermediate in the synthesis of more complex drug molecules. Its structural motif is found in several known bioactive compounds, suggesting its utility in designing novel therapeutics targeting various diseases. The fluorine atom's electronic properties also make it an attractive moiety for modulating drug-receptor interactions, thereby enhancing binding affinity and selectivity.

One of the most compelling aspects of Methyl 8-fluoroisoquinoline-3-carboxylate is its potential as an anticancer agent. Isoquinoline derivatives have been reported to exhibit cytotoxic effects against multiple cancer cell lines, and the introduction of a fluorine atom may further enhance these properties. Preclinical studies have demonstrated that compounds with similar structural features can inhibit key enzymes involved in cancer cell proliferation and survival. The mechanism of action often involves interference with signal transduction pathways that are dysregulated in malignant cells.

The pharmacological profile of Methyl 8-fluoroisoquinoline-3-carboxylate is further enhanced by its ability to cross the blood-brain barrier (BBB), a critical property for many central nervous system (CNS) drugs. The fluorine substituent may contribute to this property by improving lipophilicity while maintaining sufficient polarizability. This characteristic opens up possibilities for developing treatments against neurological disorders such as Alzheimer's disease, Parkinson's disease, and glioblastoma.

Another area where Methyl 8-fluoroisoquinoline-3-carboxylate shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies indicate that isoquinoline derivatives can modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The fluorinated analogs may exhibit improved stability and bioavailability, making them more effective in clinical settings.

The compound's potential extends to antimicrobial applications as well. Resistance to conventional antibiotics is a growing concern globally, necessitating the discovery of novel antimicrobial agents. Isoquinoline derivatives have demonstrated activity against various bacterial strains, including multidrug-resistant pathogens. The fluorine atom may enhance antimicrobial efficacy by improving cell membrane penetration and disrupting essential bacterial processes.

In conclusion, Methyl 8-fluoroisoquinoline-3-carboxylate (CAS No. 794515-94-9) is a versatile compound with significant implications in modern chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutics targeting cancer, neurological disorders, inflammation, and infections. Continued research into this compound will likely uncover additional mechanisms of action and therapeutic applications, solidifying its role as a key intermediate in drug discovery efforts.